Cas no 1807150-59-9 (4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 1807150-59-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4878472
• Update Time: 2025-11-07

4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-7(9(14)15)5(2-12)6(3-13-4)8(10)11/h3,8H,1H3,(H,14,15)
• InChI Key： HEYHRXKYCJUBIJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C(=O)O)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

Professional Introduction to 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic Acid (CAS No. 1807150-59-9)

4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid, with the CAS number 1807150-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl substituent, and a methyl group, contribute to its intriguing chemical properties and potential therapeutic applications.

The< strong>cyano group at the 4-position of the pyridine ring introduces a polar functional group that can enhance the solubility and reactivity of the molecule. This feature is particularly valuable in pharmaceutical applications where bioavailability and interaction with biological targets are critical factors. Additionally, the< strong>difluoromethyl group at the 5-position is a well-documented pharmacophore that can improve metabolic stability and binding affinity to biological receptors. The combination of these substituents makes< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have shown immense potential in various pharmacological applications. The< strong>methyl group at the 2-position of the pyridine ring further enhances the structural diversity of this compound, allowing for modifications that can fine-tune its biological activity. Researchers have been exploring various synthetic routes to optimize the production of< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid, aiming to achieve high yields and purity levels suitable for pharmaceutical use.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research indicates that< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid may have applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of multiple functional groups provides multiple sites for interaction with biological targets, making it a versatile scaffold for drug design. For instance, studies have suggested that derivatives of this compound may inhibit key enzymes involved in inflammatory pathways, thereby reducing inflammation and associated symptoms.

Moreover, the< strong>difluoromethyl group has been extensively studied for its ability to enhance drug efficacy and pharmacokinetic properties. This substituent can improve metabolic stability by resisting degradation by cytochrome P450 enzymes, which are responsible for drug metabolism in the liver. As a result, drugs containing difluoromethyl groups often exhibit longer half-lives and improved bioavailability. The incorporation of this moiety into< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid suggests that it may possess similar advantages, making it an attractive candidate for further development.

The< strong>cyano group, on the other hand, can serve as a handle for further chemical modifications. It can be reduced to an amine or converted into other functional groups, allowing researchers to explore different pharmacological profiles. This flexibility makes< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutics. By leveraging its unique structural features, scientists can design molecules with enhanced potency, selectivity, and safety profiles.

In recent publications, researchers have highlighted the synthetic strategies employed to access< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid. One such approach involves multi-step organic synthesis starting from commercially available precursors. These methods often require careful optimization to ensure high yields and minimal side reactions. Advances in catalytic techniques have also enabled more efficient synthesis routes, reducing the need for harsh conditions and hazardous reagents.

The pharmacological evaluation of< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in disease pathways. For example, preliminary data suggest that this compound may inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has shown potential as an antagonist against certain ion channels involved in pain perception.

The development of novel drug candidates is a complex process that requires rigorous testing to ensure safety and efficacy. Current research on< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid is focused on optimizing its chemical properties and evaluating its pharmacokinetic profile. Animal models are being used to assess its toxicity and pharmacodynamics before human clinical trials can be initiated. These studies are crucial for determining whether this compound has the potential to become a viable therapeutic option.

The versatility of< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid extends beyond its applications in drug development. It serves as a valuable intermediate in synthetic chemistry, enabling the preparation of more complex molecules with tailored properties. Researchers have utilized this compound as a starting material for designing ligands used in biochemical assays or as building blocks for larger polyheterocyclic systems.

In conclusion,< strong>4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-carboxylic acid(CAS No. 1807150-59-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, while its diverse functional groups offer opportunities for further chemical modifications. Ongoing studies continue to explore its therapeutic applications and synthetic utility, positioning it as a promising candidate for future medical advancements.